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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cresol Red (o-cresolsulfonephthalein) is a versatile triarylmethane dye widely utilized as a pH

indicator in various laboratory applications, including titrations and microbial culture media

preparation. It is also employed as a tracking dye in agarose and polyacrylamide gel

electrophoresis for monitoring the migration of nucleic acids. This document provides detailed

protocols for the preparation of Cresol Red indicator solutions and its applications, complete

with quantitative data and procedural diagrams to ensure accuracy and reproducibility in

experimental workflows.

Chemical and Physical Properties
Cresol Red is characterized by two distinct pH transition ranges, making it suitable for

assessing both acidic and slightly alkaline conditions. Its properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₂₁H₁₈O₅S

Molecular Weight 382.43 g/mol

Appearance
Dark green or brown-red

powder/crystals

Solubility

Sparingly soluble in water;

soluble in ethanol and dilute

alkalis.

Acidic pH Range
pH 0.2 (Red) to pH 1.8

(Yellow)
[1]

Alkaline pH Range
pH 7.2 (Yellow) to pH 8.8

(Reddish-purple/Violet)
[1][2][3]

Storage Temperature Room temperature

Preparation of Cresol Red Indicator Solution (0.1%
w/v)
This protocol outlines the standard method for preparing a 0.1% (w/v) Cresol Red indicator

solution. This concentration is suitable for most acid-base titration applications.

Materials and Reagents
Cresol Red (powder)

Sodium Hydroxide (NaOH), 0.1 M solution

Ethanol (95%)

Distilled or deionized water

100 mL volumetric flask

Beaker
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Magnetic stirrer and stir bar (optional)

Graduated cylinders

Pipettes

Experimental Protocol
A standard method for preparing a 0.1% Cresol Red indicator solution involves dissolving the

dye in a mixture of ethanol and a dilute sodium hydroxide solution, which facilitates the

dissolution of the sparingly soluble acid form of the indicator.[2][4]

Weighing: Accurately weigh 0.1 g of Cresol Red powder.

Initial Dissolution: In a beaker, combine 2.65 mL of 0.1 M sodium hydroxide solution with 20

mL of 95% ethanol.[2][4] Gently warm the mixture if necessary to aid dissolution.

Adding the Indicator: Add the weighed Cresol Red powder to the ethanol-NaOH mixture. Stir

until the dye is completely dissolved.

Final Volume Adjustment: Quantitatively transfer the dissolved indicator solution to a 100 mL

volumetric flask.

Dilution: Add distilled water to the flask to bring the final volume to the 100 mL mark.

Mixing and Storage: Cap the flask and invert it several times to ensure thorough mixing.

Store the solution in a tightly closed container at room temperature.[5]

Preparation Workflow
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Start Preparation Steps End

Start Weigh 0.1 g
Cresol Red

Mix 2.65 mL 0.1M NaOH
and 20 mL 95% Ethanol

Add Cresol Red
and Dissolve

Transfer to
100 mL Volumetric Flask

Add Distilled Water
to 100 mL Mark

Mix Thoroughly and Store
at Room Temperature

0.1% Cresol Red
Indicator Solution

Acidic Range

Transition 1

Alkaline Range

Protonated Form
(Red)

Intermediate Form
(Yellow)

pH 0.2 - 1.8

Deprotonated Form
(Reddish-Purple)

pH 7.2 - 8.8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cresol red indicator ph range [cresol_red_indicator_ph_range.moneidechem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b154985?utm_src=pdf-body-img
https://www.benchchem.com/product/b154985?utm_src=pdf-custom-synthesis
https://cresol_red_indicator_ph_range.moneidechem.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. goldbio.com [goldbio.com]

3. Chart of pH Indicator Ranges [sciencecompany.com]

4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

5. oxfordlabfinechem.com [oxfordlabfinechem.com]

To cite this document: BenchChem. [Preparation of Cresol Red Indicator Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154985#how-to-prepare-a-cresol-red-indicator-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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